![molecular formula C19H21ClFN3O3S B2358838 2-(2-chloro-6-fluorophenyl)-N-((1-(pyridin-3-ylsulfonyl)piperidin-4-yl)methyl)acetamide CAS No. 2034349-73-8](/img/structure/B2358838.png)
2-(2-chloro-6-fluorophenyl)-N-((1-(pyridin-3-ylsulfonyl)piperidin-4-yl)methyl)acetamide
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Description
2-(2-chloro-6-fluorophenyl)-N-((1-(pyridin-3-ylsulfonyl)piperidin-4-yl)methyl)acetamide is a useful research compound. Its molecular formula is C19H21ClFN3O3S and its molecular weight is 425.9. The purity is usually 95%.
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Scientific Research Applications
Pharmaceutical Research and Drug Discovery
Compounds similar to 2-(2-chloro-6-fluorophenyl)-N-((1-(pyridin-3-ylsulfonyl)piperidin-4-yl)methyl)acetamide are often explored in the pharmaceutical industry for their potential therapeutic benefits. For instance, research on κ-opioid receptor (KOR) antagonists shows promising results in treating depression and addiction disorders, highlighting the potential of related compounds in neuroscience and psychiatric medicine (S. Grimwood et al., 2011).
Material Science and Coordination Chemistry
The study of coordination complexes, such as those involving ferrocenylmethylidene derivatives, showcases the application of related compounds in material science and coordination chemistry. These complexes have significant implications for developing novel materials with unique electronic and magnetic properties, relevant for electronics and catalysis (E. Klimova et al., 2013).
Anticancer Research
In anticancer research, fluoro-substituted compounds, similar to the chemical structure of interest, have been synthesized and evaluated for their anti-lung cancer activity. This demonstrates the compound's potential role in developing new therapeutic agents for treating cancer (A. G. Hammam et al., 2005).
Anticonvulsant Activity
Compounds with acetamide groups have been studied for their anticonvulsant activity, showing promise in treating epilepsy. The research on 3-methyl-3-phenyl-2,5-dioxo-pyrrolidin-1-yl-acetamides and their effect on seizure models indicates the potential for similar compounds in neurology (J. Obniska et al., 2015).
Thrombin Inhibition
Research into 2-(2-Chloro-6-fluorophenyl)acetamides as potent thrombin inhibitors highlights the relevance of closely related compounds in cardiovascular research. These inhibitors can play a crucial role in developing anticoagulant therapies, showcasing the broad applicability of such chemical structures in medical research (L. Lee et al., 2007).
Properties
IUPAC Name |
2-(2-chloro-6-fluorophenyl)-N-[(1-pyridin-3-ylsulfonylpiperidin-4-yl)methyl]acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21ClFN3O3S/c20-17-4-1-5-18(21)16(17)11-19(25)23-12-14-6-9-24(10-7-14)28(26,27)15-3-2-8-22-13-15/h1-5,8,13-14H,6-7,9-12H2,(H,23,25) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XSEUQFITKRHAGH-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CNC(=O)CC2=C(C=CC=C2Cl)F)S(=O)(=O)C3=CN=CC=C3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21ClFN3O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
425.9 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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